Cas no 141215-57-8 (1H-Pyrazole,1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-1-oxopropyl]-3,5-dimethyl-)

• Product Name: 1H-Pyrazole,1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-1-oxopropyl]-3,5-dimethyl-
• CAS No: 141215-57-8
• MF: C₁₃H₁₈N₄O
• MW: 246.308222293854
• CID: 1305196
• Update Time: 2024-08-03

1H-Pyrazole,1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-1-oxopropyl]-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-1-oxopropyl]-3,5-dimethyl-
• 1H-Pyrazole, 1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-1-oxopropyl]-3,5-dimethyl- (9CI)

• Inchi： 1S/C13H18N4O/c1-9-7-11(3)16(14-9)6-5-13(18)17-12(4)8-10(2)15-17/h7-8H,5-6H2,1-4H3
• InChI Key： QPTDIVCFDBGDLH-UHFFFAOYSA-N
• SMILES： N1(C(=O)CCN2C(C)=CC(C)=N2)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 246.14824

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 408.5±47.0 °C(Predicted)
• PSA: 52.71
• pka: 2.96±0.10(Predicted)